Cas no 1804443-22-8 (2,4-Diamino-5-(difluoromethyl)-3-iodopyridine)

• Product Name: 2,4-Diamino-5-(difluoromethyl)-3-iodopyridine
• CAS No: 1804443-22-8
• MF: C₆H₆F₂IN₃
• MW: 285.033219814301
• CID: 4848960
• Update Time: 2023-08-19

2,4-Diamino-5-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Diamino-5-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C6H6F2IN3/c7-5(8)2-1-12-6(11)3(9)4(2)10/h1,5H,(H4,10,11,12)
• InChI Key： OVIZJBRCKZSZNX-UHFFFAOYSA-N
• SMILES： IC1=C(N)N=CC(C(F)F)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 1.1
• Topological Polar Surface Area: 64.9